
physical and chemical properties of (R)-2,3-
Dihydroxypropanal-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-2,3-Dihydroxypropanal-d4
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An In-depth Technical Guide to (R)-2,3-
Dihydroxypropanal-d4
For Researchers, Scientists, and Drug Development Professionals

Abstract
(R)-2,3-Dihydroxypropanal-d4 is the deuterated form of (R)-glyceraldehyde, a key

intermediate in carbohydrate metabolism. This technical guide provides a comprehensive

overview of its physical and chemical properties, drawing comparisons with its non-deuterated

analogue. It details its primary application as an internal standard in quantitative analysis and

explores the metabolic pathways in which glyceraldehyde participates. This document also

outlines general experimental protocols for the use of deuterated standards in mass

spectrometry and provides a speculative synthetic approach based on established methods for

deuterated aldehyde synthesis.

Core Physical and Chemical Properties
The incorporation of four deuterium atoms into the (R)-2,3-Dihydroxypropanal structure results

in a molecule with a slightly higher molecular weight than its non-deuterated counterpart. This

mass difference is the basis for its utility as an internal standard in mass spectrometry-based

quantification. While specific experimental data for the deuterated compound is not widely
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published, the following tables summarize the known properties of both (R)-2,3-
Dihydroxypropanal-d4 and its non-deuterated form for comparison.

Table 1: Physical and Chemical Properties of (R)-2,3-Dihydroxypropanal-d4

Property Value Source

Molecular Formula C₃H₂D₄O₃ [1]

Molecular Weight 94.10 g/mol [1]

CAS Number 478529-60-1 [1]

Appearance
Not specified (likely a syrup or

solid)

Solubility

Not specified (expected to be

soluble in water, methanol,

DMSO)

Storage Conditions

Please store the product under

the recommended conditions

in the Certificate of Analysis.[1]

Table 2: Physical and Chemical Properties of (R)-2,3-Dihydroxypropanal (Non-deuterated)

Property Value Source

Molecular Formula C₃H₆O₃ [2][3]

Molecular Weight 90.08 g/mol [2][3]

CAS Number 453-17-8 [2][3]

Melting Point -1 °C [2]

Boiling Point 228 °C [2]

Density ~1.4 g/cm³

Appearance Orange, viscous liquid [2]

Solubility Soluble in water
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Synthesis and Isotopic Labeling
While a specific, detailed protocol for the synthesis of (R)-2,3-Dihydroxypropanal-d4 is not

readily available in the public domain, a plausible synthetic route can be inferred from general

methods for the deuteration of aldehydes. One common approach involves the oxidation of a

deuterated precursor. For instance, starting from a deuterated glycerol, selective oxidation of

the primary alcohol could yield the desired deuterated glyceraldehyde.

A generalized workflow for such a synthesis is depicted below:
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General Synthetic Workflow for Deuterated Aldehydes

Deuterated Precursor
(e.g., Glycerol-d5)

Selective Oxidation
(e.g., using PCC or Swern oxidation)

Oxidizing Agent

(R)-2,3-Dihydroxypropanal-d4

Purification
(e.g., Chromatography)

Characterization
(NMR, MS, IR)
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Metabolic Pathway and Signaling of Glyceraldehyde

Glycolysis

Fructose Metabolism

Downstream Signaling

Glucose

Glyceraldehyde-3-Phosphate

Pyruvate

Fructose

(R)-Glyceraldehyde

Triose Kinase

Reactive Oxygen
Species (ROS)

Oxidative Stress

Apoptosis Inhibition of
Cell Proliferation
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LC-MS/MS Workflow with Deuterated Internal Standard

Biological Sample

Spike with
(R)-2,3-Dihydroxypropanal-d4

Protein Precipitation
(Cold ACN)

Centrifugation

Supernatant Collection

LC-MS/MS Analysis

Data Analysis
(Peak Area Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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